Cas no 52738-99-5 (Isooctanal (7CI,9CI))

• Product Name: Isooctanal (7CI,9CI)
• CAS No: 52738-99-5
• Molecular Formula: C₈H₁₆O
• Molecular Weight: 128.21204
• CID: 373869
• PubChem ID: 104307

Isooctanal (7CI,9CI) Properties

Names and Identifiers

• Isooctanal (7CI,9CI)
• isooctan-1-al
• 6-methylheptanal
• Isooctanal
• UNII-F9U11Z3D65
• DTXSID9068798
• AKOS013847436
• starbld0003709
• 52738-99-5
• FEMA No. 4498
• EN300-1870089
• EINECS 258-146-8
• Q27277861
• W-111056
• isooctane-ether
• SCHEMBL1409410
• F9U11Z3D65
• 63885-09-6
• NS00022296
• 6-Methyl heptanal
• LCEHKIHBHIJPCD-UHFFFAOYSA-N
• Heptanal, 6-methyl-
• FT-0671808
• Isocaprylic aldehyde

• InChIKey： LCEHKIHBHIJPCD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O/c1-8(2)6-4-3-5-7-9/h7-8H,3-6H2,1-2H3
• SMILES： CC(C)CCCCC=O

Computed Properties

• Exact Mass: 128.12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 128.12
• Heavy Atom Count: 9
• Complexity: 67
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Refractive Index: 1.4163 (estimate)
• Boiling Point: 167.67°C (estimate)
• Melting Point: 13.5°C (estimate)
• Flash Point: 46.2°C
• Density: 0.8310 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes